2-(6-ethylthieno[2,3-d]pyrimidin-4-yl)sulfanyl-N-(2-nitrophenyl)acetamide

• IUPAC Name: 2-(6-ethylthieno[2,3-d]pyrimidin-4-yl)sulfanyl-N-(2-nitrophenyl)acetamide
• InChI: InChI=1S/C16H14N4O3S2/c1-2-10-7-11-15(17-9-18-16(11)25-10)24-8-14(21)19-12-5-3-4-6-13(12)20(22)23/h3-7,9H,2,8H2,1H3,(H,19,21)
• InChI Key: RNPOMMGENBAZDD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(S1)N=CN=C2SCC(=O)NC3=CC=CC=C3[N+](=O)[O-]
• Molecular Formula: C16H14N4O3S2
• Molecular Weight: 374.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of ETPA includes a thieno[2,3-d]pyrimidin-4-yl ring attached to an ethyl group and a sulfanyl group. The sulfanyl group is further attached to an acetamide group, which is substituted with a 2-nitrophenyl group.

Scientific Research Applications

Dual Thymidylate Synthase and Dihydrofolate Reductase Inhibition

Compounds related to 2-(6-ethylthieno[2,3-d]pyrimidin-4-yl)sulfanyl-N-(2-nitrophenyl)acetamide have shown potential as dual inhibitors of thymidylate synthase (TS) and dihydrofolate reductase (DHFR). These enzymes are crucial for DNA synthesis and repair, making their inhibition a target for antitumor therapy. One study reported the synthesis of a series of analogues as potential dual TS and DHFR inhibitors, highlighting the potency of the classical analogue with IC50 values of 40 nM (TS) and 20 nM (DHFR) (Gangjee et al., 2008). Another study developed classical and nonclassical analogues as dual TS and DHFR inhibitors, demonstrating significant antitumor potential (Gangjee et al., 2009).

Crystal Structure Analysis

Research on crystal structures of compounds similar to 2-(6-ethylthieno[2,3-d]pyrimidin-4-yl)sulfanyl-N-(2-nitrophenyl)acetamide has provided insights into their molecular conformations. This is important for understanding how these compounds interact with biological targets. Two studies detailed the crystal structures of related compounds, demonstrating the folded conformation about the methylene C atom of the thioacetamide bridge (Subasri et al., 2016), (Subasri et al., 2017).

Antitumor Activity

A study focusing on 4-substituted thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives, which are structurally related to the compound , revealed significant antitumor activity. This was demonstrated by the compounds' effectiveness against various human cancer cell lines, suggesting the potential use of these compounds in cancer therapy (Hafez & El-Gazzar, 2017).

Quantum Chemical Insight

Another study provided quantum chemical insights into the molecular structure and interactions of a related compound. Such studies are crucial for understanding the drug-likeness and pharmacokinetic properties of these molecules, which is essential for their development as therapeutic agents (Mary et al., 2020).